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Compound of Interest

Compound Name: Butylated hydroxytoluene-d3

Cat. No.: B15141658 Get Quote

For researchers, scientists, and drug development professionals, the use of isotopically labeled

internal standards is crucial for achieving accurate and reliable quantitative results in analytical

studies. Butylated hydroxytoluene-d3 (BHT-d3), a deuterated analog of the common

antioxidant Butylated hydroxytoluene (BHT), serves as an excellent internal standard for mass

spectrometry-based applications. This technical guide provides an in-depth overview of

commercial suppliers of BHT-d3, their product specifications, and detailed experimental

protocols for its use.

Introduction to Butylated Hydroxytoluene-d3
Butylated hydroxytoluene (BHT) is a synthetic phenolic antioxidant widely used in the food,

cosmetic, and pharmaceutical industries to prevent oxidation.[1] In research, particularly in

pharmacokinetic and metabolic studies, the quantification of BHT and other analytes can be

challenging due to matrix effects and variations in sample preparation and instrument

response. The use of a stable isotope-labeled internal standard, such as BHT-d3, can

significantly improve the accuracy and precision of these analyses. BHT-d3 is structurally

identical to BHT, with the exception of three deuterium atoms replacing three hydrogen atoms,

typically on the methyl group. This mass difference allows for its differentiation from the

unlabeled analyte by a mass spectrometer, while its similar physicochemical properties ensure

it behaves almost identically during sample processing and analysis.
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Commercial Suppliers of Butylated Hydroxytoluene-
d3
A number of chemical suppliers offer BHT-d3 for research purposes. The choice of supplier

often depends on factors such as purity, isotopic enrichment, available quantities, and cost.

Below is a summary of prominent suppliers and their product specifications.

Supplier
Product
Name

CAS
Number

Chemical
Purity

Isotopic
Purity
(Enrichmen
t)

Available
Sizes

MedChemEx

press

Butylated

hydroxytolue

ne-d3

86819-59-2 99.21% Not Specified

5 mg, 10 mg,

25 mg, 50

mg, 100 mg

CDN

Isotopes

Butylated

Hydroxytolue

ne-d21

64502-99-4 Not Specified 98 atom % D
100 mg, 250

mg

Santa Cruz

Biotechnolog

y

Butylated

hydroxytolue

ne (BHT)

128-37-0 >98%
N/A (non-

deuterated)
25 g, 100 g

Cayman

Chemical
BHT 128-37-0 ≥98%

N/A (non-

deuterated)

500 mg, 1 g,

5 g

Toronto

Research

Chemicals

3-

Butylphthalid

e-d3

Not Specified Not Specified Not Specified 50 mg

Note: Data is compiled from publicly available information on supplier websites and may be

subject to change. It is recommended to consult the supplier's certificate of analysis for the

most up-to-date and lot-specific information.
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The primary application of Butylated hydroxytoluene-d3 in a research setting is as an internal

standard for quantitative analysis by gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS).

General Workflow for Using a Deuterated Internal
Standard
The following diagram illustrates the typical workflow for using a deuterated internal standard in

a quantitative analytical method.

Sample Preparation Instrumental Analysis Data Processing

Biological Sample (e.g., Plasma, Urine) Spike with known amount of BHT-d3
 Add Internal Standard

Analyte Extraction (e.g., LLE, SPE) GC/MS or LC/MS Analysis Quantification using Analyte/IS Ratio

Click to download full resolution via product page

General workflow for quantitative analysis using a deuterated internal standard.

Sample Preparation for LC-MS Analysis of BHT in
Biological Matrices
This protocol provides a general guideline for the extraction of BHT from a plasma sample

using BHT-d3 as an internal standard.

Preparation of Stock Solutions:

Prepare a stock solution of BHT in a suitable organic solvent (e.g., methanol, acetonitrile)

at a concentration of 1 mg/mL.

Prepare a stock solution of BHT-d3 in the same solvent at a concentration of 1 mg/mL.

Preparation of Working Solutions:
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Prepare a series of working standard solutions of BHT by serially diluting the stock

solution to create a calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

Prepare a working solution of BHT-d3 at a concentration that provides a stable and readily

detectable signal (e.g., 100 ng/mL).

Sample Spiking and Extraction:

To 100 µL of plasma sample, calibrator, or quality control sample in a microcentrifuge tube,

add 10 µL of the BHT-d3 working solution.

Vortex briefly to mix.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately

40°C.

Reconstitute the dried residue in 100 µL of the initial mobile phase for LC-MS analysis.

GC-MS Analysis Protocol
For the analysis of the less polar BHT, GC-MS is a suitable technique.

Sample Derivatization (if necessary): While BHT is amenable to GC-MS analysis without

derivatization, silylation can sometimes improve peak shape and thermal stability. If

derivatization is required, a common reagent is N,O-Bis(trimethylsilyl)trifluoroacetamide

(BSTFA) with 1% Trimethylchlorosilane (TMCS).

To the dried extract from the sample preparation step, add 50 µL of BSTFA + 1% TMCS

and 50 µL of a suitable solvent (e.g., pyridine or acetonitrile).
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Cap the vial tightly and heat at 60-70°C for 30 minutes.

Cool to room temperature before injection.

GC-MS Instrument Conditions (Example):

GC Column: A non-polar or medium-polarity column, such as a DB-5ms or HP-5ms (30 m

x 0.25 mm i.d., 0.25 µm film thickness), is typically used.

Injector Temperature: 250°C

Oven Temperature Program:

Initial temperature: 100°C, hold for 1 minute.

Ramp: 15°C/minute to 280°C.

Hold at 280°C for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Ion Source Temperature: 230°C

MS Quadrupole Temperature: 150°C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) is recommended for quantitative

analysis. Monitor characteristic ions for BHT (e.g., m/z 205, 220) and BHT-d3 (e.g., m/z

208, 223).

Logical Workflow for Supplier Selection
Choosing the right supplier for a critical reagent like a deuterated internal standard requires

careful consideration of several factors. The following diagram outlines a logical workflow for

this selection process.
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Initial Research

Evaluation

Decision & Procurement

Identify Potential Suppliers

Gather Product Specifications (Purity, Isotopic Enrichment, etc.)

Compare Specifications and Pricing

Check Stock Availability and Lead Times

Request Certificate of Analysis (CoA)

Select Optimal Supplier

Purchase Reagent

Click to download full resolution via product page

A logical workflow for selecting a commercial supplier of BHT-d3.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15141658?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Butylated hydroxytoluene-d3 is an indispensable tool for researchers requiring accurate

quantification of BHT or as a surrogate internal standard for other similar analytes. By carefully

selecting a reputable supplier based on product quality and availability, and by implementing

robust and well-validated analytical protocols, researchers can significantly enhance the

reliability and reproducibility of their results. This guide provides a foundational resource for

sourcing and utilizing BHT-d3 in a research environment. It is always recommended to consult

the specific documentation provided by the supplier and to perform in-house validation of any

analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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